Cas no 2411332-15-3 ((2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide)

(2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide structure
2411332-15-3 structure
Product Name:(2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide
CAS No:2411332-15-3
MF:C15H24N4OS
MW:308.442261695862
CID:5357407
PubChem ID:146098492
Update Time:2025-07-22

(2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952175548
    • (2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide
    • (E)-4-(Dimethylamino)-N-[2-pyrrolidin-1-yl-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide
    • Inchi: 1S/C15H24N4OS/c1-18(2)8-5-6-14(20)17-12-13(15-16-7-11-21-15)19-9-3-4-10-19/h5-7,11,13H,3-4,8-10,12H2,1-2H3,(H,17,20)/b6-5+
    • InChI Key: WBJLFRVDHNDQSZ-AATRIKPKSA-N
    • SMILES: S1C=CN=C1C(CNC(/C=C/CN(C)C)=O)N1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 356
  • XLogP3: 1
  • Topological Polar Surface Area: 76.7

(2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596971-0.05g
(2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide
2411332-15-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on (2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide

Recent Advances in the Study of (2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide (CAS: 2411332-15-3)

The compound (2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide, with the CAS number 2411332-15-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a thiazole ring and a pyrrolidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain protein kinases, which are critical regulators of cellular processes. This interaction has been explored using advanced techniques such as X-ray crystallography and molecular docking simulations, providing valuable insights into the binding modes and structural requirements for activity. These studies have laid the groundwork for the design of more potent and selective analogs.

In addition to its kinase inhibitory activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating inflammatory pathways. Researchers have reported that it can significantly reduce the production of pro-inflammatory cytokines in cell-based assays, suggesting potential applications in the treatment of inflammatory diseases. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, with results indicating favorable properties for further development.

Another noteworthy aspect of the research on this compound is its potential use in oncology. Early-stage studies have shown that it can induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. These findings have spurred interest in exploring its utility as part of combination therapies, where it may enhance the effects of existing chemotherapeutic agents. Ongoing research is also investigating its ability to overcome drug resistance mechanisms, a common challenge in cancer treatment.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and the need for improved selectivity are areas of active investigation. Recent efforts have focused on structural modifications to optimize its pharmacological properties while minimizing adverse effects. Computational chemistry and high-throughput screening are being employed to identify derivatives with enhanced therapeutic indices.

In conclusion, the compound (2E)-4-(dimethylamino)-N-[2-(pyrrolidin-1-yl)-2-(1,3-thiazol-2-yl)ethyl]but-2-enamide (CAS: 2411332-15-3) represents a promising candidate for further drug development. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Future studies will likely focus on advancing it through preclinical and clinical stages, with the ultimate goal of translating these findings into novel therapeutic options for patients.

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